Cas no 1342270-12-5 (ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1342270-12-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6211669
• PubChem ID: 64452653
• Update Time: 2025-10-23

ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate
• EN300-1139861
• AKOS013776258
• 1342270-12-5

• Inchi： 1S/C11H19N3O2/c1-4-12-10(11(15)16-5-2)8-14-7-6-9(3)13-14/h6-7,10,12H,4-5,8H2,1-3H3
• InChI Key： RTJCCYPWYXSAAO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN1C=CC(C)=N1)NCC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate

Research Brief on Ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate (CAS: 1342270-12-5): Recent Advances and Applications

Ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate (CAS: 1342270-12-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its unique pyrazole and ethylamino functional groups, has been investigated for its role as a building block in the synthesis of more complex molecules. Recent studies have highlighted its utility in the development of novel kinase inhibitors, which are critical in targeting various signaling pathways involved in cancer and inflammatory diseases. The structural flexibility of ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate allows for modifications that can enhance its binding affinity and selectivity towards specific biological targets.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers explored the compound's potential as a precursor for the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a key regulator of cell growth and survival. The study demonstrated that derivatives of ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate exhibited promising inhibitory activity against PI3K isoforms, with IC50 values in the low micromolar range. These findings suggest that the compound could serve as a valuable scaffold for the development of next-generation anticancer agents.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A recent preprint on bioRxiv reported that ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate derivatives showed moderate activity as modulators of GABA receptors, which are implicated in anxiety, epilepsy, and sleep disorders. Although further optimization is required to improve potency and pharmacokinetic properties, these preliminary results highlight the versatility of this compound in addressing diverse therapeutic challenges.

From a synthetic chemistry perspective, advancements in the scalable production of ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate have been achieved through innovative catalytic methods. A 2022 publication in *Organic Process Research & Development* detailed a cost-effective and environmentally friendly route for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This development is expected to facilitate broader access to the compound for research and industrial applications.

In conclusion, ethyl 2-(ethylamino)-3-(3-methyl-1H-pyrazol-1-yl)propanoate (CAS: 1342270-12-5) represents a promising candidate for further exploration in drug discovery. Its structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research should focus on optimizing its derivatives for enhanced efficacy, selectivity, and safety profiles, as well as exploring its potential in other therapeutic areas.